Cas no 90-42-6 ([1,1'-bi(cyclohexane)]-2-one)

[1,1'-bi(cyclohexane)]-2-one structure
[1,1'-bi(cyclohexane)]-2-one structure
Product Name:[1,1'-bi(cyclohexane)]-2-one
CAS No:90-42-6
MF:C12H20O
MW:180.286603927612
MDL:MFCD00013795
CID:805199
PubChem ID:7016
Update Time:2025-10-31

[1,1'-bi(cyclohexane)]-2-one Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Bicyclohexyl]-2-one
    • 2 Cyclohexylcyclohexanone
    • 2-cyclohexylcyclohexan-1-one
    • 2-Cyclohexylcyclohexanone
    • CYCLOHEXYLCYCLOHEXANONE, 2-(AS)
    • CYCLOHEXYLCYCLOHEXANONE, 2-(SG)
    • Lavamenthe
    • Bicyclohexanone
    • 2-Cyclohexyl cyclohexanone
    • Cyclohexanone, 2-cyclohexyl-
    • 1,1'-Bi(cyclohexyl)-2-one
    • (1,1'-BICYCLOHEXYL)-2-ONE
    • UOBQDYFTAJKQAL-UHFFFAOYSA-N
    • [1,1'-bi(cyclohexane)]-2-one
    • Cyclohexanone, 2-cyclohexyl- (6CI)
    • bi(cyclohexan)-2-one
    • 2-cyclohexyl-cyclohexanone
    • 2-Cyclohexylcyclohexanone.
    • DSSTox_RID_82337
    • DSSTox_CID_27424
    • DSSTo
    • NSC 22249
    • MDL: MFCD00013795
    • Inchi: 1S/C12H20O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h10-11H,1-9H2
    • InChI Key: UOBQDYFTAJKQAL-UHFFFAOYSA-N
    • SMILES: O=C1C(C2CCCCC2)CCCC1
    • BRN: 1865785

Computed Properties

  • Exact Mass: 180.15100
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Light purple crystal
  • Density: 0,97 g/cm3
  • Melting Point: -32°C
  • Boiling Point: 269°C(lit.)
  • Flash Point: 121°C
  • Refractive Index: 1.4880-1.4900
  • PSA: 17.07000
  • LogP: 3.32600
  • Solubility: Slightly soluble in water, soluble in alcohol \ ether and benzene

[1,1'-bi(cyclohexane)]-2-one Security Information

[1,1'-bi(cyclohexane)]-2-one Pricemore >>

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[1,1'-bi(cyclohexane)]-2-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Zinc chloride Solvents: Diethyl ether ;  0 °C; 30 min, 0 °C
1.2 Catalysts: Copper(II) acetylacetonate Solvents: Diethyl ether ,  Tetrahydrofuran ;  14 h, rt
Reference
Catalytic cross-coupling of alkylzinc halides with α-chloro ketones
Malosh, Chrysa F.; Ready, Joseph M., Journal of the American Chemical Society, 2004, 126(33), 10240-10241

Production Method 2

Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Water
Reference
Novel synthesis of 2-arylcyclohexanones using anodic oxidation of enol esters as the key step
Itoh, K.; Shino, S.; Maekawa, H.; Nishiguchi, I., Journal of Electroanalytical Chemistry, 2001, 507(1-2), 14-21

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Lanthanum ,  Rhodium ,  Calcium
Reference
Transformation of phenol and its ethers under conditions of hydrogenation on bifunctional zeolite catalysts
Marchenko, L. S.; Levin, D. Z.; Plakhotnik, V. A.; Mortikov, E. S., Izvestiya Akademii Nauk SSSR, 1986, (1), 94-8

Production Method 4

Reaction Conditions
Reference
Photochemistry of halo ketones. I. Reactions of some α-halocyclohexanones
Purohit, P. C.; Sonawane, H. R., Tetrahedron, 1981, 37(5), 873-7

Production Method 5

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Gold (hydrotalcite-supported) Solvents: Toluene ;  12 h, 1 atm, 80 °C
Reference
Efficient aerobic oxidation of alcohols using a hydrotalcite-supported gold nanoparticle catalyst
Mitsudome, Takato; Noujima, Akifumi; Mizugaki, Tomoo; Jitsukawa, Koichiro; Kaneda, Kiyotomi, Advanced Synthesis & Catalysis, 2009, 351, 1890-1896

Production Method 6

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: [2-[2,6-Bis(1-methylethyl)phenyl]-3,3-dimethyl-2-azaspiro[4.5]dec-1-ylidene]chlo… Solvents: 2,2,2-Trifluoroethanol ;  36 h, 2.5 MPa, rt
Reference
Highly Selective Hydrogenation of Aromatic Ketones and Phenols Enabled by Cyclic (Amino)(alkyl)carbene Rhodium Complexes
Wei, Yu; Rao, Bin; Cong, Xuefeng; Zeng, Xiaoming, Journal of the American Chemical Society, 2015, 137(29), 9250-9253

Production Method 7

Reaction Conditions
1.1 Reagents: Cupric chloride ,  Hydrochloric acid Catalysts: Palladium, bis(acetonitrile)dichloro- Solvents: 1,4-Dioxane ;  12 h, 70 °C
Reference
Palladium-catalyzed intramolecular hydroalkylation of alkenyl- β-keto esters, α-aryl ketones, and alkyl ketones in the presence of Me3SiCl or HCl
Han, Xiaoqing; Wang, Xiang; Pei, Tao; Widenhoefer, Ross A., Chemistry - A European Journal, 2004, 10(24), 6333-6342

Production Method 8

Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: Cupric chloride ,  Palladium, bis(acetonitrile)dichloro- Solvents: 1,4-Dioxane ;  12 h, 70 °C
Reference
Palladium-Catalyzed Intramolecular Hydroalkylation of Unactivated Olefins with Dialkyl Ketones
Wang, Xiang; Pei, Tao; Han, Xiaoqing; Widenhoefer, Ross A., Organic Letters, 2003, 5(15), 2699-2701

Production Method 9

Reaction Conditions
1.1 Reagents: Alumina
Reference
Study of cyclohexanol dehydrogenation by-products
Novitskii, V. F.; Bel'skaya, R. I.; Berezovik, G. K.; Shevchik, A. M., Vestsi Akademii Navuk BSSR, 1982, (2), 68-70

Production Method 10

Reaction Conditions
1.1 Reagents: Bromo(2,4,6-trimethylphenyl)magnesium Solvents: Tetrahydrofuran ;  1 h, 80 °C
1.2 40 h, 80 °C
1.3 Reagents: Acetic acid Solvents: Water ;  0 °C; 1 h, 50 °C
1.4 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Regioselective α-alkylation of ketones with alkyl chlorides and fluorides via highly nucleophilic magnesium enamides
Hatakeyama, Takuji; Ito, Shingo; Yamane, Hiroaki; Nakamura, Masaharu; Nakamura, Eiichi, Tetrahedron, 2007, 63(35), 8440-8448

Production Method 11

Reaction Conditions
1.1 Reagents: Sodium carbonate ,  Chlorine ,  4-Methoxy-2,2,6,6-tetramethylpiperidine-1-oxyl Solvents: Chlorobenzene
Reference
Oxidation of cycloalkanols to the corresponding cycloalkanones with chlorine in the presence of nitroxide radical as a mediator
Yamaguchi, Masao; Takata, Toshikazu; Endo, Takeshi, Bulletin of the Chemical Society of Japan, 1990, 63(3), 947-9

Production Method 12

Reaction Conditions
1.1 Catalysts: Zinc ,  Silane, diiododimethyl- Solvents: Dichloromethane ;  22 °C
Reference
Diiododimethylsilane
O'Dowd, Harowin; Deloux, Laurent; Srebnik, Morris, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 13

Reaction Conditions
Reference
Synthesis by oxidation of heterosubstituted alkanes
von Angerer, S., Science of Synthesis, 2005, 26, 39-126

[1,1'-bi(cyclohexane)]-2-one Raw materials

[1,1'-bi(cyclohexane)]-2-one Preparation Products

Additional information on [1,1'-bi(cyclohexane)]-2-one

[1,1'-bi(cyclohexane)]-2-one: A Comprehensive Overview

[1,1'-bi(cyclohexane)]-2-one, also known by its CAS number 90-42-6, is a cyclic ketone with a unique molecular structure and a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, commonly referred to as bicyclohexanone, is characterized by its bicyclic framework and the presence of a ketone functional group. Its molecular formula is C12H20O, and it has a molecular weight of 184.28 g/mol.

The bicyclohexanone molecule is highly symmetric and exhibits interesting physical and chemical properties. It is a colorless solid at room temperature with a melting point of 65-67°C and a boiling point of 250°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it a versatile reagent in various chemical reactions.

In the realm of organic synthesis, [1,1'-bi(cyclohexane)]-2-one serves as an important building block for the synthesis of more complex molecules. Its bicyclic structure provides a rigid framework that can be functionalized through various chemical transformations. For instance, the ketone group can be reduced to form an alcohol or further derivatized to create esters or amides. These derivatives have found applications in the synthesis of pharmaceuticals, agrochemicals, and materials science.

Recent research has highlighted the potential of bicyclohexanone in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of [1,1'-bi(cyclohexane)]-2-one exhibit potent anti-inflammatory properties. Specifically, these derivatives were shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that bicyclohexanone derivatives could be valuable candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, [1,1'-bi(cyclohexane)]-2-one has been explored for its potential as a scaffold for the development of antiviral agents. Research conducted at the University of California, Los Angeles (UCLA) investigated the antiviral activity of bicyclohexanone derivatives against several RNA viruses, including influenza and coronaviruses. The results showed that certain derivatives exhibited significant antiviral activity by inhibiting viral replication at low micromolar concentrations. This makes bicyclohexanone an attractive starting point for the design of new antiviral drugs.

The structural rigidity and functional group versatility of [1,1'-bi(cyclohexane)]-2-one also make it an ideal candidate for use in materials science. A study published in the Journal of Polymer Science explored the use of bicyclohexanone as a monomer for the synthesis of high-performance polymers. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them suitable for applications in aerospace and automotive industries.

Furthermore, [1,1'-bi(cyclohexane)]-2-one has been utilized in green chemistry initiatives due to its low toxicity and environmental impact. A research team at the University of Cambridge developed a sustainable synthesis route for bicyclohexanone using renewable feedstocks and environmentally friendly catalysts. This approach not only reduces the environmental footprint but also enhances the economic viability of large-scale production.

In conclusion, [1,1'-bi(cyclohexane)]-2-one (CAS No. 90-42-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure and versatile chemical properties make it an invaluable reagent in organic synthesis, pharmaceutical development, materials science, and green chemistry. Ongoing research continues to uncover new applications and optimize existing ones, solidifying its position as a key player in modern chemistry.

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